3-Amino-4,4,5,5-tetramethyloxolan-2-one

• CAS No.: 747359-10-0
• Molecular Formula: C8H15NO2
• Molecular Weight: 157.21 g/mol
• IUPAC Name: 3-amino-4,4,5,5-tetramethyloxolan-2-one
• InChI: InChI=1S/C8H15NO2/c1-7(2)5(9)6(10)11-8(7,3)4/h5H,9H2,1-4H3
• InChI Key: VERUMVAIZSWZEL-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(C(=O)OC1(C)C)N)C

Description

3-Amino-4,4,5,5-tetramethyloxolan-2-one is a bicyclic oxolane derivative featuring a lactone ring (oxolan-2-one) substituted with an amino group at the 3-position and four methyl groups at the 4,4,5,5-positions. This compound is of interest in medicinal and synthetic chemistry due to its rigid, sterically hindered structure, which may influence reactivity, solubility, and biological activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

3-Amino-5,5-dimethyloxolan-2-one hydrochloride (CID 204142)

• Molecular Formula: C₆H₁₁NO₂ (vs. C₈H₁₅NO₂ for the tetramethyl analog)
• Structural Differences : The dimethyl variant lacks methyl groups at the 4-position, reducing steric hindrance compared to the tetramethyl compound.
• Key Properties :
  • The hydrochloride salt form enhances solubility in polar solvents .
  • SMILES: CC1(CC(C(=O)O1)N)C highlights the absence of 4-methyl groups .
• Applications : Used in studies requiring controlled steric environments or as intermediates in peptide mimetics.

(S)-3-Amino-4,4-dihalocyclopent-1-enecarboxylic Acid

• Structural Features: A cyclopentene ring with dihalo (Cl/Br) substituents and an amino-carboxylic acid group.
• Key Differences: The presence of a conjugated double bond and carboxylic acid group distinguishes it from the lactone-based oxolanone.

3-{[(3,5-Dichloro-2-hydroxyphenyl)methyl]amino}oxolan-2-one

• Molecular Formula: C₁₁H₁₁Cl₂NO₃ (vs. C₈H₁₅NO₂ for the tetramethyl compound).
• Applications : Likely explored for antimicrobial or anticancer activity due to halogenated aromatic motifs .

Table 1: Comparative Analysis of Key Compounds

Compound	Molecular Formula	Key Substituents	Potential Applications
3-Amino-4,4,5,5-tetramethyloxolan-2-one	C₈H₁₅NO₂	4,4,5,5-tetramethyl, 3-amino	Medicinal chemistry intermediates
3-Amino-5,5-dimethyloxolan-2-one HCl	C₆H₁₁NO₂	5,5-dimethyl, 3-amino	Peptide mimetics, solubility studies
(S)-3-Amino-4,4-dihalocyclopentene acid	C₆H₇X₂NO₂ (X=Cl/Br)	Dihalo, carboxylic acid	Enzyme inhibition
Dichloro-hydroxyphenyl oxolanone	C₁₁H₁₁Cl₂NO₃	Aryl-chloro, hydroxy	Antimicrobial agents